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Compound of Interest

Compound Name: JPS014

Cat. No.: B12400916 Get Quote

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development

Professionals

The proper disposal of JPS014, a potent benzamide-based Von Hippel-Lindau (VHL) E3-ligase

proteolysis targeting chimera (PROTAC) that degrades class I histone deacetylase (HDAC), is

critical for laboratory safety and environmental protection.[1][2][3] As a novel research

chemical, specific disposal guidelines are not readily available in public literature. Therefore, it

is imperative to consult the manufacturer's Safety Data Sheet (SDS) for detailed instructions. In

the absence of an SDS, JPS014 should be handled and disposed of as a hazardous chemical

waste, following institutional and local regulations.

Summary of JPS014 Characteristics for Disposal
Consideration
Due to the lack of specific quantitative data on disposal parameters in the available search

results, the following table summarizes the known characteristics of JPS014 to inform a

cautious approach to its disposal.
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Characteristic Description Source

Chemical Class Benzamide-based PROTAC [1][2][3]

Mechanism of Action
Degrades class I histone

deacetylase (HDAC1/2)
[1][2][3]

Biological Effect
Induces apoptosis and cell

arrest in cancer cells
[1][4]

Formulation
Often supplied as a solid or in

solution (e.g., TFA salt)
[3]

Solubility

Soluble in DMSO, PEG300,

Tween-80, and other organic

solvents

[3]

General Protocol for Disposal of JPS014 Waste
The following protocol provides a general, step-by-step guide for the disposal of JPS014
waste. This protocol is based on standard practices for hazardous chemical waste and should

be adapted to comply with your institution's specific environmental health and safety (EHS)

guidelines.

1. Waste Segregation and Collection:

Solid Waste: Collect all solid materials contaminated with JPS014, such as pipette tips,

gloves, and empty vials, in a dedicated, clearly labeled hazardous waste container. The

container should be made of a material compatible with the chemical and its solvents.

Liquid Waste: Collect all liquid waste containing JPS014, including unused solutions and

contaminated solvents, in a separate, leak-proof, and clearly labeled hazardous waste

container. Do not mix incompatible waste streams.

Sharps Waste: Any sharps, such as needles or razor blades, contaminated with JPS014
must be disposed of in a designated sharps container that is puncture-resistant and leak-

proof.[5]

2. Labeling:
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All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

("JPS014"), and any associated hazards (e.g., "Toxic," "Biohazard" if used in cell-based

assays). Include the accumulation start date and the name of the principal investigator or

laboratory.

3. Storage:

Store waste containers in a designated, secure area away from general laboratory traffic.

Ensure the storage area is well-ventilated and has secondary containment to prevent spills.

4. Neutralization (If Applicable and Recommended by SDS):

The specific SDS for JPS014 must be consulted to determine if a chemical neutralization

step is required or recommended before disposal. Do not attempt to neutralize the chemical

without explicit instructions from the manufacturer or your institution's EHS department.

5. Disposal Request:

Once the waste container is full (typically 75-80% capacity), seal it securely and request a

pickup from your institution's EHS department or a licensed hazardous waste disposal

contractor. Follow your institution's specific procedures for waste manifest and pickup

scheduling.

Logical Workflow for JPS014 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of JPS014 waste.
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Caption: Workflow for the safe segregation and disposal of JPS014 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b12400916?utm_src=pdf-custom-synthesis
https://www.medchemexpress.com/jps014.html
https://www.medchemexpress.com/jps014.html?locale=ko-KR
https://www.medchemexpress.com/jps014-tfa.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9014412/
https://ehs.stanford.edu/manual/biosafety-manual/waste
https://www.benchchem.com/product/b12400916#jps014-proper-disposal-procedures
https://www.benchchem.com/product/b12400916#jps014-proper-disposal-procedures
https://www.benchchem.com/product/b12400916#jps014-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12400916?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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